Cas no 1798678-76-8 (3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide)

• Product Name: 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide
• CAS No: 1798678-76-8
• MF: C₁₆H₁₅Cl₂N₃O
• MW: 336.215801477432
• CID: 5377335
• Update Time: 2025-05-25

3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide

• Inchi： 1S/C16H15Cl2N3O/c17-13-5-4-11(9-14(13)18)16(22)20-12-6-8-21(10-12)15-3-1-2-7-19-15/h1-5,7,9,12H,6,8,10H2,(H,20,22)
• InChI Key： PMELDMKENTWNOX-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2)C1)(=O)C1=CC=C(Cl)C(Cl)=C1

Additional information on 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide

3,4-Dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide: A Comprehensive Overview

The compound 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide (CAS No. 1798678-76-8) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a dichlorobenzamide moiety with a pyridine-containing pyrrolidine ring. The integration of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a valuable intermediate in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide. Researchers have optimized reaction conditions to enhance yield and purity, leveraging techniques such as microwave-assisted synthesis and catalytic processes. These improvements have not only streamlined the production of this compound but also opened avenues for exploring its potential in diverse therapeutic areas.

The dichlorobenzamide group in the molecule is known for its ability to modulate biological activity, particularly in enzyme inhibition studies. This feature has been extensively utilized in the development of novel inhibitors targeting key enzymes involved in disease pathways. For instance, recent studies have demonstrated the potential of this compound as a lead molecule in anti-inflammatory and anti-cancer drug discovery.

The pyridine-containing pyrrolidine ring adds another layer of complexity to the molecule's structure, enhancing its pharmacokinetic properties. This structural element contributes to improved bioavailability and stability, making it an attractive candidate for oral drug delivery systems. Furthermore, the pyridine ring's electron-withdrawing effects can influence the molecule's interaction with biological targets, offering opportunities for fine-tuning its activity.

Recent research has also focused on the stereochemistry of 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide, revealing that specific stereoisomers exhibit superior biological activity compared to others. This finding underscores the importance of stereocontrol in the synthesis of this compound and highlights its potential as a chiral building block in asymmetric synthesis.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of complex bioactive molecules. Its versatility allows for further functionalization at multiple sites, enabling chemists to explore a wide range of chemical modifications. For example, substitution at the pyridine ring or benzamide group can lead to derivatives with enhanced selectivity or potency against specific targets.

Moreover, computational studies have provided deeper insights into the molecular interactions of 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide with biological systems. Advanced modeling techniques have been employed to predict binding affinities and optimize molecular designs, further accelerating its translation into therapeutic agents.

In conclusion, 3,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide stands out as a pivotal molecule in contemporary pharmaceutical research. Its unique structure, combined with cutting-edge synthetic methodologies and computational tools, positions it as a key player in advancing drug discovery efforts across various therapeutic domains.